Cas no 1363380-48-6 (Methyl 1-methyl-5-nitro-1H-indazole-3-carboxylate)

• Product Name: Methyl 1-methyl-5-nitro-1H-indazole-3-carboxylate
• CAS No: 1363380-48-6
• MF: C₁₀H₉N₃O₄
• MW: 235.196161985397
• CID: 2771688
• PubChem ID: 57686087
• Update Time: 2025-05-22

Methyl 1-methyl-5-nitro-1H-indazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 1-METHYL-5-NITRO-1H-INDAZOLE-3-CARBOXYLATE
• PB31987
• P12858
• SCHEMBL13854988
• CS-0445421
• PS-20195
• 1363380-48-6
• Methyl 1-methyl-5-nitro-1H-indazole-3-carboxylate

• Inchi： 1S/C10H9N3O4/c1-12-8-4-3-6(13(15)16)5-7(8)9(11-12)10(14)17-2/h3-5H,1-2H3
• InChI Key： MKEULQKLHYUEBS-UHFFFAOYSA-N
• SMILES： O(C)C(C1C2C=C(C=CC=2N(C)N=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 235.05930578g/mol
• Monoisotopic Mass: 235.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 89.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on Methyl 1-methyl-5-nitro-1H-indazole-3-carboxylate

Methyl 1-methyl-5-nitro-1H-indazole-3-carboxylate (CAS No. 1363380-48-6)

Methyl 1-methyl-5-nitro-1H-indazole-3-carboxylate is a versatile organic compound with the CAS registry number 1363380-48-6. This compound belongs to the class of indazoles, which are heterocyclic aromatic compounds with significant applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a methyl group attached to the indazole ring at position 1, a nitro group at position 5, and a methyl ester at position 3. These functional groups confer unique chemical and biological properties, making it a valuable intermediate in organic synthesis.

Recent advancements in synthetic chemistry have highlighted the importance of indazoles as building blocks for constructing bioactive molecules. The methyl ester group in Methyl 1-methyl-5-nitro-1H-indazole-3-carboxylate serves as an activating moiety, facilitating further functionalization through nucleophilic substitution or coupling reactions. The nitro group, on the other hand, introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and enhance its reactivity in various transformations.

One of the most promising applications of this compound lies in its role as an intermediate in the synthesis of bioactive molecules. Researchers have demonstrated that derivatives of Methyl 1-methyl-5-nitro-1H-indazole-3-carboxylate can exhibit potent inhibitory activity against key enzymes involved in diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that certain analogs can inhibit histone deacetylases (HDACs), which are implicated in cancer progression. These findings underscore the potential of this compound as a lead structure for drug discovery.

In addition to its pharmaceutical applications, Methyl 1-methyl-5-nitro-1H-indazole-3-carboxylate has also found utility in materials science. Its aromaticity and functional groups make it a suitable candidate for constructing advanced materials such as organic semiconductors and coordination polymers. Recent research has explored its use as a building block for designing self-assembled monolayers (SAMs) with tailored electronic properties, which could find applications in nanotechnology and electronics.

The synthesis of Methyl 1-methyl-5-nitro-1H-indazole-3-carboxylate typically involves multi-step processes that combine traditional organic reactions with modern catalytic techniques. For example, one common approach involves the condensation of o-aminoaryl aldehydes with ketones or aldehydes under acidic conditions, followed by nitration and esterification steps. The development of efficient and scalable synthetic routes remains an active area of research, driven by the increasing demand for this compound in both academic and industrial settings.

From an environmental perspective, there is growing interest in understanding the ecological impact of compounds like Methyl 1-methyl-5-nitro-1H-indazole-3-carboxylate. Researchers are investigating its biodegradation pathways and potential toxicity to aquatic organisms. These studies are crucial for ensuring that the use of this compound aligns with sustainable chemical practices and minimizes harm to ecosystems.

In conclusion, Methyl 1-methyl-5-nitro-1H-indazole-3-carboxylate (CAS No. 1363380486) is a multifaceted compound with significant potential across various fields. Its unique structure, coupled with recent advancements in synthetic methods and biological applications, positions it as a key player in modern organic chemistry research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in both academic exploration and industrial innovation.